Cas no 2137568-19-3 (Ethanone, 1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]-)

• Product Name: Ethanone, 1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]-
• CAS No: 2137568-19-3
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5297453
• Update Time: 2025-07-16

Ethanone, 1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]-

• Inchi： 1S/C13H22N2O/c1-10(16)15-8-5-11-4-6-13(11,15)12-3-2-7-14-9-12/h11-12,14H,2-9H2,1H3
• InChI Key： OYBXSFMBJKMTMO-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC2C1(C1CCCNC1)CC2)C

Additional information on Ethanone, 1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]-

Comprehensive Overview of Ethanone, 1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]- (CAS No. 2137568-19-3)

The compound Ethanone, 1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]-, identified by its CAS No. 2137568-19-3, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex bicyclic framework, incorporating both piperidine and azabicyclo moieties, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of neurological targets, given its resemblance to other bioactive compounds with known effects on the central nervous system.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and the need for targeted treatments. Ethanone, 1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]- fits into this trend due to its potential to interact with specific receptors or enzymes. Its azabicyclo[3.2.0]heptane core is a rare scaffold in drug design, offering unique stereochemical properties that could enhance binding affinity and selectivity. This has led to increased interest in its synthesis and optimization, particularly in academic and pharmaceutical research circles.

One of the most frequently searched questions related to this compound is its synthetic route and scalability. Given the complexity of its structure, chemists are exploring efficient methodologies to produce it in high yields and purity. Recent publications have highlighted the use of catalytic asymmetric synthesis and ring-closing metathesis as potential strategies. Additionally, computational modeling studies have been employed to predict its ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a critical step in early-stage drug development.

The rise of artificial intelligence in drug discovery has also brought attention to compounds like Ethanone, 1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]-. AI-driven platforms are being used to screen its potential interactions with biological targets, accelerating the identification of lead compounds. This aligns with the growing trend of digital chemistry and high-throughput screening, which are revolutionizing the way researchers approach molecule design and optimization.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases. With the global burden of conditions like Alzheimer's and Parkinson's on the rise, there is a pressing need for innovative therapies. The piperidinyl and azabicyclo components of this molecule suggest possible activity against targets such as acetylcholinesterase or NMDA receptors, though further experimental validation is required. This speculative application has sparked discussions in online forums and scientific communities, making it a hot topic in neuroscience research.

From a commercial perspective, the availability of Ethanone, 1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]- is limited, with only a handful of suppliers offering it for research purposes. This scarcity has led to inquiries about its price, purity, and handling protocols. Researchers are advised to consult safety data sheets and conduct thorough risk assessments before working with this compound, despite its non-hazardous classification under current regulations.

In summary, Ethanone, 1-[1-(3-piperidinyl)-2-azabicyclo[3.2.0]hept-2-yl]- (CAS No. 2137568-19-3) represents a fascinating area of exploration in modern chemistry and pharmacology. Its unique structure, combined with the potential for diverse biological activities, positions it as a compound of significant interest. As research progresses, it may emerge as a key player in the development of next-generation therapeutics, particularly in the fields of neurology and precision medicine.